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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core advantages of utilizing PARAPLAST PLUS® in

its convenient pellet form for tissue infiltration and embedding. We will delve into its unique

composition, performance characteristics, and provide detailed experimental protocols to

ensure optimal results in your laboratory.

Introduction: The Critical Role of Tissue Embedding
In the realm of histological research and diagnostics, the quality of tissue processing is

paramount to obtaining clear, accurate, and reproducible results. The embedding step, where

tissue is infiltrated with a supportive medium, is a critical juncture that directly impacts the

quality of microtomy and subsequent staining. An ideal embedding medium should ensure

complete and rapid infiltration, minimize tissue distortion, and provide the necessary support for

sectioning.

PARAPLAST PLUS®, a refined mixture of highly purified paraffin and plastic polymers, has

been developed to meet these demanding requirements. Its formulation is further enhanced by

the inclusion of a small percentage of Dimethyl Sulfoxide (DMSO), a feature that accelerates

tissue penetration.[1][2][3][4][5][6] The provision of PARAPLAST PLUS® in a pellet form offers

additional practical advantages in the laboratory setting.
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Core Advantages of PARAPLAST PLUS® Pellet
Form
The pellet form of PARAPLAST PLUS® offers significant handling and performance benefits

over traditional paraffin blocks.

Rapid and Consistent Melting: The small, uniform size of the pellets provides a larger surface

area, leading to faster melting times compared to large blocks of wax.[1][7] This is

particularly advantageous in busy laboratory environments, contributing to a more efficient

workflow.

Ease of Dosing and Handling: The pellet form allows for precise and easy measurement of

the required amount of wax, minimizing waste.[8] This contrasts with the often cumbersome

and less precise method of breaking off pieces from a larger block.

Reduced Risk of Contamination: The convenient pellet form minimizes the need for handling

and potential contamination of the wax supply.

The DMSO Advantage: Accelerated and Enhanced
Infiltration
The key innovation in the PARAPLAST PLUS® formulation is the inclusion of a small

percentage of Dimethyl Sulfoxide (DMSO).[1][2][3][4][5][6] This addition provides a distinct

advantage, particularly for challenging tissue samples.

Faster Infiltration Times: DMSO is known to enhance the permeability of cell membranes,

which facilitates a more rapid and thorough infiltration of the paraffin mixture into the tissue.

[3][9] It is claimed that PARAPLAST PLUS® can reduce infiltration time by as much as one-

third.[7][10]

Ideal for Large and Dense Tissues: The accelerated penetration makes PARAPLAST
PLUS® the embedding medium of choice for large or dense tissues, which are often difficult

to infiltrate completely with standard paraffin.[1][2][3][4][5]

Superior Sectioning Quality
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The unique blend of purified paraffin and plastic polymers in PARAPLAST PLUS® imparts an

elasticity to the embedded tissue, which is especially beneficial for brittle or hard-to-cut

samples.[1][5][6] This results in:

Thinner Sections: PARAPLAST PLUS® allows for the consistent sectioning of tissues down

to a thickness of 2 to 4 micrometers (µm).[2][3][11][12]

Excellent Ribbon Continuity: The elasticity and support provided by the medium promote the

formation of smooth, continuous ribbons of sections, which is crucial for serial section

analysis.[2][3]

Wrinkle-Free Sections: The formulation minimizes tissue compression during sectioning,

leading to wrinkle-free sections and better preservation of cellular morphology.[3][5][6]

Quantitative Data and Physical Properties
The following tables summarize the key quantitative data and physical properties of

PARAPLAST PLUS® for easy comparison.

Property Value Source(s)

Composition

Refined mixture of highly

purified paraffin, plastic

polymers, and a small

percentage of Dimethyl

Sulfoxide (DMSO)

[1][2][3][4][5][6]

Form Pellets [1][7]

Melting Point 56°C [1][4][6][7]

Filtration Double filtered [7]
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Performance
Characteristic

Value/Observation Source(s)

Achievable Section Thickness 2 - 4 µm [2][3][11][12]

Infiltration Time Reduction

Claimed to be reduced by one-

third compared to standard

paraffin

[7][10]

General Tissue Shrinkage

(Paraffin)
Up to 15-20% [12]

Note: The tissue shrinkage value is a general observation for paraffin embedding and not

specific to PARAPLAST PLUS®.

Experimental Protocols
The following is a detailed, generalized protocol for tissue processing and embedding using

PARAPLAST PLUS®. It is essential to optimize the timings for specific tissue types and sizes.

Materials
PARAPLAST PLUS® pellets

Tissue processor

Embedding station with heated and cooled surfaces

Base molds and cassettes

Fixative (e.g., 10% Neutral Buffered Formalin)

Graded series of ethanol (70%, 80%, 90%, 95%, 100%)

Clearing agent (e.g., Xylene or a xylene substitute)

Forceps

Protocol Steps
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Fixation:

Immediately after collection, immerse the tissue in a suitable fixative. The volume of

fixative should be at least 10-20 times the volume of the tissue.

Fixation time will vary depending on the tissue type and size. For most tissues, 18-24

hours at room temperature is sufficient.

Dehydration:

After fixation, wash the tissue in running tap water.

Process the tissue through a graded series of ethanol to remove water. A typical sequence

on an automated tissue processor would be:

70% Ethanol: 1 hour

80% Ethanol: 1 hour

90% Ethanol: 1 hour

95% Ethanol: 1 hour

100% Ethanol: 3 changes, 1 hour each

Clearing:

Following dehydration, the tissue is treated with a clearing agent to remove the ethanol,

which is immiscible with paraffin.

A typical clearing sequence with xylene would be:

Xylene: 2 changes, 1 hour each

Infiltration with PARAPLAST PLUS®:

Melt the PARAPLAST PLUS® pellets in the tissue processor's paraffin bath at 56-60°C.
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Infiltrate the cleared tissue with molten PARAPLAST PLUS®. A typical sequence would

be:

PARAPLAST PLUS®: 2-3 changes, 1-2 hours each. The inclusion of DMSO in

PARAPLAST PLUS® may allow for a reduction in these times.

Embedding:

At the embedding station, fill a pre-warmed base mold with molten PARAPLAST PLUS®.

Using heated forceps, carefully transfer the infiltrated tissue from the processor into the

base mold.

Orient the tissue in the desired plane for sectioning. This is a critical step to ensure the

correct anatomical features are visible in the final sections.

Place the labeled tissue cassette on top of the base mold.

Top up the mold with more molten PARAPLAST PLUS® if necessary.

Carefully transfer the assembled block to the cold plate of the embedding station and

allow it to solidify completely.

Sectioning and Mounting:

Once solidified, the paraffin block can be sectioned on a microtome at the desired

thickness (e.g., 2-5 µm).

Float the resulting ribbon of sections on a warm water bath to remove any wrinkles.

Mount the sections onto glass microscope slides.

Dry the slides in an oven or on a slide warmer before deparaffinization and staining.

Visualizing the Workflow and Logical Relationships
Experimental Workflow for Tissue Embedding
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The following diagram illustrates the sequential steps involved in the tissue embedding process

using PARAPLAST PLUS®.

Tissue Processing and Embedding Workflow

Tissue Fixation
(e.g., 10% NBF)

Dehydration
(Graded Ethanol Series)

Clearing
(e.g., Xylene)

Infiltration
(Molten PARAPLAST PLUS®) Embedding and Orientation Microtomy

(Sectioning)

Click to download full resolution via product page

Tissue Processing and Embedding Workflow

Logical Relationship of PARAPLAST PLUS®
Components to Improved Histology
This diagram illustrates the logical relationship between the components of PARAPLAST
PLUS® and the resulting benefits in histological preparations.

PARAPLAST PLUS® Composition

Mechanism of Action

Outcome

Purified Paraffin +
Plastic Polymers

Provides Elasticity and
Structural Support

Dimethyl Sulfoxide
(DMSO)

Increases Cell
Membrane Permeability

Improved Sectioning:
- Thinner Sections

- Wrinkle-Free
- Ribbon Continuity

Enhanced Infiltration:
- Faster Penetration

- Ideal for Dense/Large Tissues
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Click to download full resolution via product page

Component Contributions to Performance

Conclusion
PARAPLAST PLUS® in pellet form offers a superior solution for tissue embedding in modern

histology laboratories. Its unique formulation, featuring a blend of purified paraffin, plastic

polymers, and DMSO, addresses common challenges in tissue processing. The convenient

pellet form enhances workflow efficiency, while the chemical composition ensures rapid and

thorough tissue infiltration and results in high-quality, thin, and wrinkle-free sections. For

researchers, scientists, and drug development professionals who demand precision and

reliability in their histological preparations, PARAPLAST PLUS® provides a robust and

effective embedding medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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